Cas no 1449217-49-5 (Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1449217-49-5
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5948192
• PubChem ID: 71680151
• Update Time: 2025-05-19

Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1449217-49-5
• benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate
• SCHEMBL15156350
• EN300-28299996
• Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C17H16BrNO3/c18-15-8-6-14(7-9-15)17(21)11-19(12-17)16(20)22-10-13-4-2-1-3-5-13/h1-9,21H,10-12H2
• InChI Key： WEMCHFXJWLYOEM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN(C(=O)OCC2C=CC=CC=2)C1)O

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1449217-49-5)

Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1449217-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its role in drug discovery and medicinal chemistry. The presence of both a 4-bromophenyl group and a hydroxyazetidine moiety makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, researchers have focused on azetidine derivatives due to their conformational rigidity and ability to improve pharmacokinetic properties in drug candidates. The benzyl carboxylate group in this compound further enhances its utility as a protective group or a precursor for further functionalization. With the growing demand for novel small molecule therapeutics, compounds like Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate are pivotal in addressing challenges such as drug resistance and target specificity.

The synthesis of CAS No. 1449217-49-5 typically involves multi-step organic reactions, including bromination, azetidine ring formation, and esterification. Its 3-hydroxyazetidine core is particularly noteworthy, as hydroxylated heterocycles are known to influence solubility and binding affinity in drug-receptor interactions. This aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize structurally diverse building blocks for lead optimization.

From an industrial perspective, the compound’s 4-bromophenyl substituent offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in API (Active Pharmaceutical Ingredient) manufacturing. These reactions are frequently searched in academic and industrial databases, reflecting their relevance in modern synthetic chemistry. Additionally, the benzyl protecting group can be selectively removed under mild conditions, making it suitable for sensitive synthetic routes.

Environmental and regulatory considerations are also critical when discussing Benzyl 3-(4-bromophenyl)-3-hydroxyazetidine-1-carboxylate. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety in laboratory settings. The compound’s stability under various pH and temperature conditions is often a topic of interest, as evidenced by frequent searches for "azetidine stability in drug formulation" and "bromophenyl derivative applications."

In summary, CAS No. 1449217-49-5 represents a valuable tool for chemists and pharmacologists exploring new therapeutic avenues. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in areas like kinase inhibitor development and peptide mimetics. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation.